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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827

Prometryn-d14, a deuterated analog of the herbicide prometryn, requires careful handling and
disposal due to its potential hazards. This guide provides essential safety and logistical
information for researchers, scientists, and drug development professionals to ensure the
proper disposal of Prometryn-d14 in a laboratory setting.

Hazard Identification and Safety Precautions

Prometryn is classified as harmful if swallowed or inhaled and is very toxic to aquatic life with
long-lasting effects.[1] It can also cause serious eye damage and skin irritation.[2] Therefore,
appropriate personal protective equipment (PPE) should be worn when handling this
compound. This includes protective gloves, clothing, and eye and face protection.[2][3] Work
should be conducted in a well-ventilated area or under a fume hood to avoid inhalation of dust.

Quantitative Data Summary

The following table summarizes the key quantitative data for Prometryn.
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Property Value Reference

LD50 (Mallard Ducks) > 4640

Acute Oral Toxicity [2]
mg/kg

Acute Dermal Toxicity Not a skin sensitiser [2]

Eye Irritation Severe eye irritant [2]

LC50 (96hr, Rainbow Trout) =

Agquatic Toxicit 2
q Y 5.5 mg/L 2l
LC50 (96hr, Bluegill Sunfish) = 2]
7.9 mg/L
LC50 (48hr, Daphnia) = 12.66
[2]
mg/L
) Average field half-life = 40 - 70
Environmental Fate [2]
days
Physical Properties Solid [2]
Insoluble in water [1]

Density at 20 °C = 1.157 g/cm3  [1]

Step-by-Step Disposal Procedure

The proper disposal of Prometryn-d14 is crucial to prevent environmental contamination and
ensure laboratory safety. The following procedure is based on general guidelines for hazardous
chemical waste disposal.

1. Personal Protective Equipment (PPE) and Preparation:

o Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.
[21[3]

o Ensure a designated waste container for hazardous chemical solids is available. The

container must be properly labeled.

2. Collection of Waste:
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o Carefully collect any unused Prometryn-d14 solid.

e If dealing with a solution, absorb the liquid with an inert material (e.g., vermiculite, dry sand).

» For spills, sweep or vacuum the material without creating dust.[2] Place the collected
material into a sealable container.[2]

3. Container Management:

o Place the collected waste into a designated, clearly labeled, and sealable hazardous waste
container.

e The label should include the chemical name ("Prometryn-d14"), the approximate quantity,
and the associated hazards (e.g., "Toxic,"” "Environmental Hazard").

4. Decontamination of Labware:

e Rinse any contaminated labware (e.g., beakers, spatulas) three times with a suitable solvent.
o Collect the rinsate as hazardous waste. Do not dispose of it down the drain.[4]

5. Storage Pending Disposal:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.[3]
e The storage area should be a designated satellite accumulation area for hazardous waste.

6. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]
» On-site disposal of the concentrated product is not acceptable.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Prometryn-d14.
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Caption: Logical workflow for the proper disposal of Prometryn-d14.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12299827?utm_src=pdf-body-img
https://www.benchchem.com/product/b12299827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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